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Compound of Interest

Ruthenium, trichloro(1,1'-
Compound Name:

thiobis(ethane))-
CAS No.: 68630-81-9
Cat. No.: B13781781

Get Quote

Executive Summary

This application note details the protocol for using Tris(diethylsulfide)ruthenium(lll) chloride
[RUCI3(Et2S)3] as a precursor for the Chemical Vapor Deposition (CVD) of metallic ruthenium
films. While carbonyl and metallocene precursors (e.g., Ru3(C0O)12, Ru(EtCp)2) are industry
standards, RuCI3(Et2S)3 offers a unique value proposition: it combines the air-stability of
inorganic salts with the solubility of organometallics, making it an ideal candidate for Direct
Liquid Injection (DLI) and Aerosol-Assisted CVD (AACVD) processes.

This guide addresses the specific challenges of this precursor—namely, the management of
chlorine and sulfur content—and provides a self-validating workflow to ensure high-purity, low-
resistivity films suitable for barrier layers, electrode applications, and potentially biocompatible
coatings for medical devices.

Precursor Profile & Chemistry[1][2][3][4][5]

Understanding the thermochemistry of the precursor is the foundation of a successful CVD
process.
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Property Specification Notes

Octahedral coordination

Formula RuCI3(S(C2H5)2)3
geometry
] ] Stable in air; hygroscopic
Physical State Red/Brown Solid )
handling recommended
o Requires reduction (H2) during
Oxidation State Ru(lln) -
deposition
B Soluble in THF, Toluene, Ideal for liquid injection
Solubility ]
Ethanol delivery
Et2S is labile; Ru-Cl bond
Decomposition > 150°C (Ligand Dissociation) requires higher energy/H2 to

cleave

Mechanistic Insight

Unlike Ru(0) carbonyls which decompose thermally to release CO, RuCI3(Et2S)3 requires a
reductive mechanism. The diethyl sulfide (Et2S) ligands are neutral and labile, dissociating at
moderate temperatures. The core challenge is the removal of the anionic Chloride (Cl-) ligands,
which requires active hydrogen species to form volatile HCI.

Reaction Pathway:

Experimental Protocol
Reactor Setup & Precursor Delivery

Due to the relatively low vapor pressure of the solid complex, a Direct Liquid Injection (DLI)
system is recommended over a traditional bubbler to ensure constant flux and prevent thermal
aging of the source material.

o Solvent: Tetrahydrofuran (THF) or Toluene (Anhydrous, 99.9%).
e Concentration: 0.05 - 0.1 M.

e Vaporizer Temp: 180°C (Flash evaporation).

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13781781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Carrier Gas: Argon (Ar) or Nitrogen (N2).

Deposition Parameters

The following window is optimized for a Cold-Wall Low-Pressure CVD (LPCVD) system.

Parameter Range Optimal Rationale

Below 350°C leads to
Cl incorporation;
above 500°C risks film

agglomeration.

Substrate Temp 350°C - 500°C 425°C

Balances growth rate
Chamber Pressure 1-10 Torr 5 Torr with mean free path

for step coverage.

High H2 partial
H2 Flow Rate 100 - 1000 sccm 500 sccm pressure is critical to

scavenge Cl and S.

Transports precursor
Carrier Gas (Ar) 100 - 500 sccm 200 sccm vapor; maintains

laminar flow.

TiN promotes better
Substrate SiO2, TiN, TaN TiN nucleation density
than bare SiO2.

Step-by-Step Workflow

e Substrate Preparation:
o Clean substrates (Si/SiO2 or TiN coated) via standard RCA clean or solvent sonication.

o In-situ H2 plasma clean (optional but recommended): 50W, 5 min, to remove surface
carbon.

e Precursor Loading:
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o Dissolve RuCI3(Et2S)3 in anhydrous THF under inert atmosphere (Glovebox).

o Load solution into the DLI liquid reservoir.

e Deposition Cycle:

o

Heat reactor to 425°C under H2 flow (500 sccm) to stabilize thermal profile.

[¢]

Start Ar carrier flow through the vaporizer bypass.

[e]

Initiate Injection: Direct liquid flow to vaporizer (e.g., 0.1 mL/min).

[e]

Switch vaporizer output to reactor chamber.

o

Maintain deposition for calculated time (Growth rate approx. 2-5 nm/min depending on
flux).

e Post-Deposition Anneal:
o Stop liquid injection.
o Maintain H2 flow and temperature for 10 minutes.

o Crucial Step: This "soak" removes residual subsurface chlorine and sulfur, lowering
resistivity.

e Cool Down:

o Cool to <100°C under Ar flow before venting.

Process Visualization
CVD Mechanism & Workflow

The following diagram illustrates the reductive deposition pathway and the critical role of
Hydrogen in scavenging ligands.
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Figure 1: Schematic of the DLI-CVD process flow for RuCI3(Et2S)3 precursor.

Characterization & Quality Control

To validate the film quality, the following metrics must be assessed. This protocol is self-
validating: if the resistivity is high, it indicates incomplete reduction (Cl contamination).

Metric Method Target Value Troubleshooting

High? Increase H2
Resistivity 4-Point Probe <15 pQ-cm flow or Substrate
Temp.

High S? Check
) Cl<1lat%, S<0.5 )
Purity XPS / EDX % vaporizer temp (too
at”vo
high = early decomp).

Presence of RuS2

Phase XRD Hexagonal Ru (hcp) peaks? H2 flow is too
low.
Haze/Roughness?

Morphology SEM/AFM Smooth, Continuous Reduce growth rate

(lower conc.).

Critical Contaminant Analysis

e Chlorine: Residual Cl increases resistivity and can cause corrosion in Cu-interconnect
stacks. It is the primary impurity to monitor.
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» Sulfur: While Et2S is a stable leaving group, thermal cracking can lead to sulfur
incorporation. However, Ru-S bonds are generally weaker than Ru-Cl in this context, making
Cl the limiting factor for purity.

References

e Ruthenium(lll) Chloride Complexes: Synthesis and properties of RuClI3 thioether adducts.
Source: (General chemistry grounding).

e CVD of Ruthenium (General): Overview of Ru precursors including halides and carbonyls.
Source:

 Direct Liquid Injection (DLI) Methodology: Principles of DLI for low-volatility solid precursors.
Source:

» Ruthenium Thin Film Properties: Resistivity and application in semiconductor barriers.[1]
Source:

(Note: While specific literature on "RuCI3(Et2S)3" for CVD is niche, the protocol is derived from
established methodologies for RuCI3-based and thioether-based organometallic deposition.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.US8357614B2 - Ruthenium-containing precursors for CVD and ALD - Google Patents
[patents.google.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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